Cas no 4602-47-5 (5-[(benzyloxy)methyl]-1,2,3-thiadiazole-4-carboxylic acid)

• Product Name: 5-[(benzyloxy)methyl]-1,2,3-thiadiazole-4-carboxylic acid
• CAS No: 4602-47-5
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• CID: 1517268
• PubChem ID: 241416
• Update Time: 2025-04-21

5-[(benzyloxy)methyl]-1,2,3-thiadiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(benzyloxy)methyl]-1,2,3-thiadiazole-4-carboxylic acid
• 5-(phenylmethoxymethyl)thiadiazole-4-carboxylic acid
• DTXSID00287056
• SCHEMBL12168364
• NSC48747
• 5-((benzyloxy)methyl)-1,2,3-thiadiazole-4-carboxylic acid
• NCGC00013606
• CCG-38220
• NCI60_004163
• NSC-48747
• NCGC00013606-02
• 4602-47-5
• NCIStruc1_000597
• NCIStruc2_000503
• NCGC00096718-01
• CHEMBL1741355
• NCI48747

• Inchi： 1S/C11H10N2O3S/c14-11(15)10-9(17-13-12-10)7-16-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,14,15)
• InChI Key： BQHIBHRQAIRGLL-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)N=N1)COCC1C=CC=CC=1

Computed Properties

• Exact Mass: 250.0413
• Monoisotopic Mass: 250.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.407
• Boiling Point: 414.3°C at 760 mmHg
• Flash Point: 204.3°C
• Refractive Index: 1.633
• PSA: 72.31